5-Methylimidazo[1,2-a]pyridine-3-carbonitrile

Specification

• Molecular Formula: C9H7N3
• Molecular Weight: 157.17 g/mol
• IUPAC Name: 5-methylimidazo[1,2-a]pyridine-3-carbonitrile
• Standard InChI: InChI=1S/C9H7N3/c1-7-3-2-4-9-11-6-8(5-10)12(7)9/h2-4,6H,1H3
• Standard InChI Key: BMHPDTVBFZAKSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=NC=C(N12)C#N

Introduction

Chemical Identity and Structural Characteristics

5-Methylimidazo[1,2-a]pyridine-3-carbonitrile belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles with a bicyclic framework. Its molecular formula is C₉H₇N₃, corresponding to a molecular weight of 157.17 g/mol. The structure comprises a pyridine ring fused with an imidazole moiety, where a methyl group substitutes the 5-position and a cyano group occupies the 3-position (Figure 1).

Table 1: Key Physicochemical Properties

Property	Value	Source
Molecular Formula	C₉H₇N₃
Molecular Weight	157.17 g/mol
CAS Number	Not publicly disclosed
Solubility	Soluble in methanol, ethanol
Melting Point	Data unavailable	—

X-ray crystallography of analogous compounds, such as benzoimidazo[1,2-a]pyrimidine-3-carbonitriles, reveals planar aromatic systems with bond lengths consistent with delocalized π-electrons. The methyl and cyano substituents enhance steric and electronic effects, influencing reactivity and intermolecular interactions.

Synthesis Methodologies

The synthesis of 5-methylimidazo[1,2-a]pyridine-3-carbonitrile typically involves multi-step protocols combining cyclization and functionalization reactions. A representative route includes:

• Formation of Imidazo[1,2-a]pyridine Core: Condensation of 2-aminopyridine derivatives with α-haloketones or α,β-unsaturated carbonyl compounds under basic conditions.

• Cyano Group Introduction: Nucleophilic substitution or cyanation reactions using reagents like copper(I) cyanide or trimethylsilyl cyanide.

• Methylation: Directed C-H methylation at the 5-position using methyl halides or dimethyl sulfate in the presence of transition metal catalysts.

Table 2: Optimized Synthesis Conditions

Parameter	Condition	Yield
Solvent	Methanol/Ethanol	65–75%
Temperature	80–100°C	—
Catalyst	Pd(OAc)₂, CuI	—
Reaction Time	12–24 hours	—

Recent advances leverage sigmatropic rearrangements observed in related benzimidazole derivatives, enabling regioselective functionalization. For example, BF₃·Et₂O-mediated activation facilitates cycloadditions with acrylonitriles, yielding structurally complex analogs.

Chemical Reactivity and Functionalization

The compound’s reactivity is governed by its electron-deficient aromatic system and functional groups:

• C-H Activation: Transition metal catalysts (e.g., Pd, Ru) enable regioselective functionalization at the 2- and 8-positions, forming carbon-carbon or carbon-heteroatom bonds.

• Cyano Group Modifications: Hydrolysis to carboxylic acids or reduction to amines expands utility in prodrug design.

• Electrophilic Substitution: Nitration or sulfonation occurs preferentially at the 6-position due to electron-withdrawing effects of the cyano group.

Table 3: Representative Reactions

Reaction Type	Conditions	Product
Palladium-Catalyzed Arylation	Pd(OAc)₂, K₂CO₃, DMF, 120°C	5-Methyl-8-aryl derivatives
Cyano Hydrolysis	H₂SO₄, H₂O, reflux	Carboxylic acid analog

Spectral Characterization and Analytical Data

Structural confirmation relies on advanced spectroscopic techniques:

• ¹H NMR: Aromatic protons resonate at δ 7.2–8.5 ppm, with the methyl group appearing as a singlet near δ 2.5 ppm.

• ¹³C NMR: The cyano carbon is observed at δ 115–120 ppm, while the imidazo[1,2-a]pyridine carbons range from δ 110–150 ppm.

• IR Spectroscopy: A sharp absorption band at ~2200 cm⁻¹ confirms the C≡N stretch.

Table 4: Comparative Spectral Data

Technique	Key Signals	Compound Class
¹H NMR	δ 2.5 (s, 3H, CH₃)	5-Methyl derivatives
¹³C NMR	δ 115.2 (CN)	Imidazo[1,2-a]pyridines
IR	2203 cm⁻¹ (C≡N)	Nitriles

Hazard Category	Signal Word	Precautionary Measures
Skin Irritation (Category 2)	Warning	Use gloves, protective clothing
Eye Damage (Category 2A)	Warning	Safety goggles required

Recent Advances and Future Directions

Recent studies highlight two promising avenues:

• Fluorescent Probes: Benzoimidazo[1,2-a]pyrimidine-3-carbonitriles exhibit aggregation-induced emission (AIE), enabling applications in bioimaging.

• Tubulin-Targeted Therapies: Optimized derivatives show nanomolar potency against drug-resistant cancers, with clinical trials anticipated.